Cas no 886499-26-9 (Ethyl 2-((2,5-dichlorophenyl)amino)-4-methylthiazole-5-carboxylate)

• Product Name: Ethyl 2-((2,5-dichlorophenyl)amino)-4-methylthiazole-5-carboxylate
• CAS No: 886499-26-9
• MF: C₁₃H₁₂Cl₂N₂O₂S
• MW: 331.217579841614
• CID: 3056698
• PubChem ID: 365859
• Update Time: 2025-05-24

Ethyl 2-((2,5-dichlorophenyl)amino)-4-methylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((2,5-dichlorophenyl)amino)-4-methylthiazole-5-carboxylate
• Ethyl 2-[(2,5-dichlorophenyl)amino]-4-methyl-5-thiazolecarboxylate
• CHEMBL1976393
• AKOS022169338
• Ethyl2-((2,5-dichlorophenyl)amino)-4-methylthiazole-5-carboxylate
• ethyl 2-[(2,5-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• 886499-26-9
• SCHEMBL12158147
• NSC633934
• ethyl 2-(2,5-dichloro-phenylamino)-4-methylthiazole-5-carboxylate
• SB82933
• NCI60_011270
• MS-11165
• Ethyl 2-(2,5-Dichloro-phenylamino)-4-methyl-thiazole-5-carboxylate
• NSC-633934
• ethyl 2-(2,5-dichloroanilino)-4-methyl-thiazole-5-carboxylate
• Ethyl 2-(2,5-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate
• DTXSID901166133

• MDL： MFCD07368997
• Inchi： 1S/C13H12Cl2N2O2S/c1-3-19-12(18)11-7(2)16-13(20-11)17-10-6-8(14)4-5-9(10)15/h4-6H,3H2,1-2H3,(H,16,17)
• InChI Key： FJHQIUZOOWHUMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC1=NC(C)=C(C(=O)OCC)S1)Cl

Computed Properties

• Exact Mass: 329.9996542g/mol
• Monoisotopic Mass: 329.9996542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 108-110°C
• Boiling Point: 430.7±55.0 °C at 760 mmHg
• Flash Point: 183.7±25.7 °C

Ethyl 2-((2,5-dichlorophenyl)amino)-4-methylthiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-((2,5-dichlorophenyl)amino)-4-methylthiazole-5-carboxylate

Ethyl 2-((2,5-Dichlorophenyl)Amino)-4-Methylthiazole-5-Carboxylate: A Comprehensive Overview

Ethyl 2-((2,5-Dichlorophenyl)Amino)-4-Methylthiazole-5-Carboxylate (CAS No. 886499-26-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their unique chemical properties and potential biological activities. The molecule features a thiazole ring system with substituents that include an ethyl ester group, a methyl group, and a dichlorophenyl amino group. These functional groups contribute to its versatility and reactivity in different chemical environments.

The synthesis of Ethyl 2-((2,5-Dichlorophenyl)Amino)-4-Methylthiazole-5-Carboxylate involves a series of well-defined chemical reactions, including nucleophilic substitutions and condensations. Recent advancements in synthetic chemistry have enabled the optimization of these processes, leading to higher yields and improved purity. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis of this compound. For instance, the utilization of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

Ethyl 2-((2,5-Dichlorophenyl)Amino)-4-Methylthiazole-5-Carboxylate has garnered attention in the pharmaceutical industry due to its potential as a lead compound in drug discovery. The thiazole ring system is known for its ability to interact with various biological targets, such as enzymes and receptors. Recent studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties. In particular, its ability to inhibit cyclooxygenase (COX) enzymes has been highlighted as a potential avenue for developing new anti-inflammatory agents.

In the agrochemical sector, Ethyl 2-((2,5-Dichlorophenyl)Amino)-4-Methylthiazole-5-Carboxylate has shown potential as a herbicide or fungicide. Its dichlorophenyl amino group contributes to its ability to disrupt key biochemical pathways in target organisms. Researchers have conducted extensive bioassays to evaluate its efficacy against various plant pathogens and weeds. The results indicate that this compound could serve as a sustainable alternative to conventional agrochemicals, reducing reliance on synthetic pesticides.

From an environmental perspective, understanding the fate and behavior of Ethyl 2-((2,5-Dichlorophenyl)Amino)-4-Methylthiazole-5-Carboxylate in different ecosystems is crucial for assessing its safety and sustainability. Recent studies have focused on its degradation pathways under aerobic and anaerobic conditions. These investigations have revealed that the compound undergoes rapid biodegradation in soil systems, minimizing its persistence in the environment.

Moreover, Ethyl 2-((2,5-Dichlorophenyl)Amino)-4-Methylthiazole-5-Carboxylate has been explored for its applications in material science. Its thiazole ring system can be incorporated into polymer matrices to enhance mechanical properties or serve as a building block for advanced materials. Researchers have reported successful integration of this compound into polymeric materials with improved thermal stability and mechanical strength.

In conclusion, Ethyl 2-((2,5-Dichlorophenyl)Amino)-4-Methylthiazole-5-Carboxylate (CAS No. 886499-26-9) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. By leveraging cutting-edge synthetic methods and exploring its biological and environmental profiles, scientists can unlock new opportunities for this compound in drug discovery, agriculture, and material science.